Cas no 909103-23-7 (Boronic acid, (2-methyl-5-phenyl-3-thienyl)-)
Boronic acid, (2-methyl-5-phenyl-3-thienyl)-, is a heterocyclic boronic acid derivative featuring a thiophene core substituted with a phenyl group and a methyl group. This compound is of significant interest in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions, due to its stability and reactivity as a boronic acid reagent. The thiophene scaffold enhances its utility in constructing complex aromatic systems, while the phenyl and methyl substituents influence its electronic and steric properties. Its well-defined structure makes it a valuable intermediate in pharmaceutical and materials science research, enabling precise functionalization of target molecules. Proper handling under inert conditions is recommended to preserve its reactivity.
909103-23-7 structure
Product Name:Boronic acid, (2-methyl-5-phenyl-3-thienyl)-
CAS No:909103-23-7
MF:C11H11BO2S
MW:218.079841852188
CID:2132755
PubChem ID:53438332
Update Time:2025-06-07
Boronic acid, (2-methyl-5-phenyl-3-thienyl)- Chemical and Physical Properties
Names and Identifiers
-
- Boronic acid, (2-methyl-5-phenyl-3-thienyl)-
- (2-methyl-5-phenylthiophen-3-yl)boronic acid
- 2-methyl-5-phenylthiophene-3-boronic acid
- MFCD12828036
- G65110
- DTXSID10701253
- 909103-23-7
- 2-METHYL-5-PHENYLTHIOPHEN-3-YLBORONIC ACID
- (2-Methyl-5-phenyl-3-thienyl)-boronic acid
- DTXCID80652001
-
- Inchi： 1S/C11H11BO2S/c1-8-10(12(13)14)7-11(15-8)9-5-3-2-4-6-9/h2-7,13-14H,1H3
- InChI Key： VGHQIYVIUIHYBL-UHFFFAOYSA-N
- SMILES： S1C(C)=C(B(O)O)C=C1C1C=CC=CC=1
Computed Properties
- Exact Mass: 218.0572809g/mol
- Monoisotopic Mass: 218.0572809g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 68.7Ų
Boronic acid, (2-methyl-5-phenyl-3-thienyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1976926-250mg |
(2-Methyl-5-phenylthiophen-3-yl)boronic acid |
909103-23-7 | 250mg |
￥807.00 | 2024-04-25 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1976926-1g |
(2-Methyl-5-phenylthiophen-3-yl)boronic acid |
909103-23-7 | 1g |
￥2250.00 | 2024-04-25 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1976926-5g |
(2-Methyl-5-phenylthiophen-3-yl)boronic acid |
909103-23-7 | 5g |
￥5040.00 | 2024-04-25 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1976926-10g |
(2-Methyl-5-phenylthiophen-3-yl)boronic acid |
909103-23-7 | 10g |
￥9439.00 | 2024-04-25 | ||
| Ambeed | A2016085-250mg |
(2-Methyl-5-phenylthiophen-3-yl)boronic acid |
909103-23-7 | 95% | 250mg |
$124.0 | 2025-04-15 | |
| Ambeed | A2016085-1g |
(2-Methyl-5-phenylthiophen-3-yl)boronic acid |
909103-23-7 | 95% | 1g |
$327.0 | 2025-04-15 | |
| Ambeed | A2016085-5g |
(2-Methyl-5-phenylthiophen-3-yl)boronic acid |
909103-23-7 | 95% | 5g |
$912.0 | 2025-04-15 | |
| Ambeed | A2016085-10g |
(2-Methyl-5-phenylthiophen-3-yl)boronic acid |
909103-23-7 | 95% | 10g |
$1682.0 | 2025-04-15 | |
| abcr | AB600823-250mg |
(2-Methyl-5-phenylthiophen-3-yl)boronic acid; . |
909103-23-7 | 250mg |
€232.40 | 2025-04-15 | ||
| abcr | AB600823-1g |
(2-Methyl-5-phenylthiophen-3-yl)boronic acid; . |
909103-23-7 | 1g |
€506.70 | 2025-04-15 |
Boronic acid, (2-methyl-5-phenyl-3-thienyl)- Suppliers
Amadis Chemical Company Limited
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(CAS:909103-23-7)Boronic acid, (2-methyl-5-phenyl-3-thienyl)-
Order Number:A1248637
Stock Status:in Stock
Quantity:1g/5g/10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 18:41
Price ($):267/746/1376
Email:sales@amadischem.com
Boronic acid, (2-methyl-5-phenyl-3-thienyl)- Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:909103-23-7)Boronic acid, (2-methyl-5-phenyl-3-thienyl)-
Purity:99%/99%/99%
Quantity:1g/5g/10g
Price ($):267/746/1376